Cas no 1270616-90-4 (2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide)

• Product Name: 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide
• CAS No: 1270616-90-4
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• MDL: MFCD16213151
• CID: 5240810
• PubChem ID: 54943536
• Update Time: 2025-05-20

2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N,3-dimethyl-N-[2-(pyridin-4-yl)ethyl]butanamide
• Butanamide, 2-amino-N,3-dimethyl-N-[2-(4-pyridinyl)ethyl]-
• 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide

• MDL： MFCD16213151
• Inchi： 1S/C13H21N3O/c1-10(2)12(14)13(17)16(3)9-6-11-4-7-15-8-5-11/h4-5,7-8,10,12H,6,9,14H2,1-3H3
• InChI Key： HKYIQKAMLOITOW-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)N)N(C)CCC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 1.1
• Topological Polar Surface Area: 59.2

Additional information on 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide

Professional Introduction to 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide (CAS No. 1270616-90-4)

2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1270616-90-4, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including a pyridine ring and multiple alkyl substituents, make it a valuable candidate for further investigation in drug discovery.

The molecular structure of 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide consists of a butanamide backbone with amino and dimethyl groups attached at the N positions. The presence of a pyridine ring at the 2-position introduces additional functionality, which can be exploited for various pharmacological interactions. This compound’s design allows for potential applications in targeting specific biological pathways, making it an intriguing subject for medicinal chemists.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurological and inflammatory processes. The pyridine moiety in 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide is particularly noteworthy, as it has been shown to interact with certain neurotransmitter receptors and enzymes. This interaction could lead to the development of novel therapeutic agents for conditions such as depression, anxiety, and neurodegenerative disorders.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective drug candidates. The synthesis and characterization of 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide have provided valuable insights into how modifications at different positions of the molecule can influence its biological activity. For instance, studies have demonstrated that altering the substituents on the pyridine ring can significantly affect the compound’s affinity for target proteins.

The pharmacokinetic properties of 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide are also under investigation to ensure its suitability for clinical applications. Researchers are examining its solubility, stability, and metabolic pathways to optimize its delivery and efficacy. These studies are crucial for translating laboratory findings into tangible therapeutic benefits for patients.

One of the most exciting aspects of working with compounds like 1270616-90-4 is the potential for discovering new mechanisms of action. The combination of computational modeling and experimental validation has been instrumental in understanding how these molecules interact with biological systems. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed structural information about the binding modes of these compounds with their targets.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can predict the behavior of 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide in complex biological environments. This approach has accelerated the identification of lead compounds and reduced the time required for preclinical testing.

In conclusion, 1270616-90-4, or more formally known as 2-amino-N,3-dimethyl-N-2-(pyridin-4-yl)ethylbutanamide, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.